Cas no 1091074-60-0 (2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide
• CAS No: 1091074-60-0
• MF: C₂₁H₂₄FNO₄
• MW: 373.417969703674
• CID: 6418381
• PubChem ID: 27449015
• Update Time: 2025-11-06

2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide
• 2-(2-fluorophenoxy)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]acetamide
• 2-(2-fluorophenoxy)-N-((4-(4-methoxyphenyl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• 1091074-60-0
• 2-(2-fluorophenoxy)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}acetamide
• AKOS024507048
• F5327-0199

• Inchi： 1S/C21H24FNO4/c1-25-17-8-6-16(7-9-17)21(10-12-26-13-11-21)15-23-20(24)14-27-19-5-3-2-4-18(19)22/h2-9H,10-15H2,1H3,(H,23,24)
• InChI Key： OQGWMMLZAJSBGV-UHFFFAOYSA-N
• SMILES： C(NCC1(C2=CC=C(OC)C=C2)CCOCC1)(=O)COC1=CC=CC=C1F

Computed Properties

• Exact Mass: 373.16893641g/mol
• Monoisotopic Mass: 373.16893641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 56.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide

Introduction to Compound with CAS No. 1091074-60-0 and Product Name: 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide

The compound identified by the CAS number 1091074-60-0 and the product name 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl group and an oxan-4-ylmethyl moiety, contribute to its unique chemical properties and biological activity.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of drug candidates. The fluorophenyl group in this compound is strategically positioned to interact with biological targets, thereby modulating their activity. This modification has been widely studied and proven effective in improving the pharmacokinetic profiles of various therapeutic agents. The incorporation of such a group into the molecular framework of 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide suggests that it may exhibit improved binding affinity and selectivity towards its intended biological targets.

The oxan-4-ylmethyl substituent is another critical feature of this compound that contributes to its pharmacological properties. This moiety is known to enhance the solubility and bioavailability of drug molecules, making them more suitable for oral administration. Additionally, the presence of an amide linkage in the structure suggests potential interactions with biological receptors and enzymes, which are essential for drug efficacy. The combination of these structural elements makes 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide a promising candidate for further investigation in drug development.

In the realm of pharmaceutical research, the development of novel compounds with enhanced therapeutic potential is a continuous pursuit. The compound with CAS No. 1091074-60-0 exemplifies this effort by integrating multiple pharmacophoric elements that are known to improve drug-like properties. The fluorophenyl group, in particular, has been extensively studied for its ability to enhance binding affinity and metabolic stability. This feature is especially relevant in the context of developing drugs that require prolonged half-lives and minimal degradation in biological systems.

Moreover, the methoxyphenyl group present in the structure contributes to the overall lipophilicity of the molecule, which is a critical factor in determining its absorption and distribution within the body. The balance between lipophilicity and hydrophilicity is essential for achieving optimal pharmacokinetic profiles. The presence of both hydrophilic and lipophilic groups in 2-(2-fluorophenoxy)-N-{4-(4-methoxyphenyl)oxan-4-ylmethyl}acetamide suggests that it may exhibit favorable solubility characteristics, making it suitable for various administration routes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before they are synthesized in the laboratory. These computational tools have been instrumental in identifying potential drug candidates with favorable pharmacological properties. The structural features of 1091074-60-0, including its fluorophenyl, oxan-4-ylmethyl, and methoxyphenyl groups, have been analyzed using molecular modeling techniques to predict their interactions with biological targets. These predictions have guided experimental efforts aimed at optimizing the compound's therapeutic potential.

The synthesis and characterization of this compound have involved state-of-the-art techniques that ensure high purity and yield. Advanced synthetic methodologies have been employed to introduce each structural element with precision, minimizing side reactions and maximizing efficiency. The use of high-resolution spectroscopic techniques has further facilitated the characterization of the compound's molecular structure, confirming its identity and purity.

In conclusion, the compound with CAS No. 1091074-60-0 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a fluorophenyl, an oxan-4-ylmethyl, and a methoxyphenyl group contributes to its favorable pharmacokinetic properties, making it a promising candidate for further investigation. Recent research has highlighted the importance of such structural elements in enhancing drug-like properties, and this compound exemplifies these principles effectively.